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Compound of Interest

Compound Name: SR0987

Cat. No.: B15605726 Get Quote

Essential Safety and Handling Guide for SR0987
For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

This document provides essential safety and logistical information for handling SR0987 (CAS

No: 303126-97-8), a T cell-specific RORγ (RORγt) agonist. Given its classification as harmful if

swallowed and very toxic to aquatic life, adherence to stringent safety protocols is critical to

protect researchers and the environment. This guide is intended for researchers, scientists, and

drug development professionals.

Hazard Identification and Risk Assessment
SR0987 is a potent research compound with the following primary hazards:

Acute Oral Toxicity: Harmful if swallowed.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

While a specific Occupational Exposure Limit (OEL) has not been established for SR0987, it is

prudent to handle it as a potent compound. Potent compounds are pharmacologically active

substances that can elicit health effects at low airborne levels. In the absence of a defined

OEL, an Occupational Exposure Banding (OEB) approach is often used to categorize

compounds and determine necessary handling controls. Based on its biological activity,
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SR0987 should be handled with a high degree of containment, typically falling into OEB 3 or 4,

requiring engineering controls and robust personal protective equipment.

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to minimize exposure. The required level of PPE

depends on the specific laboratory procedure and the quantity of the compound being handled.

Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid)

• Full-face powered air-

purifying respirator (PAPR) or

a certified N95 respirator within

a ventilated balance enclosure

(VBE). • Disposable, solid-front

gown with tight-fitting cuffs. •

Double-gloving (e.g., nitrile

gloves). • Disposable sleeves.

• Safety glasses or goggles (if

not using a full-face respirator).

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection and

containment are essential to

prevent exposure. Double-

gloving provides an extra

barrier against contamination.

Solution Preparation

• Chemical fume hood or other

certified ventilated enclosure. •

Laboratory coat or disposable

gown. • Safety glasses with

side shields or chemical splash

goggles. • Single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls are the

primary means of protection.

In Vitro / In Vivo Dosing

• Laboratory coat or disposable

gown. • Safety glasses. •

Appropriate gloves for the

solvent and compound.

Focus on preventing skin

contact and eye exposure. The

specific procedure will dictate

the level of containment

needed.

General Laboratory Operations
• Laboratory coat. • Safety

glasses. • Gloves.

Standard laboratory practice to

protect against incidental

contact.
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Personnel must be trained on the proper donning and doffing of all PPE to avoid self-

contamination.

Operational and Experimental Protocols
A systematic approach to handling SR0987 is essential for safety. The following workflow

outlines key stages from receipt to disposal.

Experimental Workflow Diagram
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Safe Handling Workflow for SR0987

Preparation

Handling (in Containment)

Cleanup & Disposal

Risk Assessment & SOP Review

Assemble & Inspect PPE

Prepare Designated Work Area

Weighing Solid SR0987

Don PPE

Solution Preparation

Experimental Use

Decontaminate Surfaces & Equipment

Segregate & Label Hazardous Waste

Doff PPE Correctly

Waste Disposal

Final Disposal via Certified Vendor

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of potent compounds like SR0987.
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Step-by-Step Handling Procedures
Preparation:

Review the Safety Data Sheet (SDS) and this guide before beginning work.

Designate a specific area for handling SR0987, preferably within a chemical fume hood or

a ventilated balance enclosure.

Assemble all necessary equipment, including PPE, spill kit, and waste containers, before

handling the compound.

Weighing the Compound:

Always weigh solid SR0987 within a certified containment device (e.g., ventilated balance

enclosure or glove box) to prevent the generation of airborne dust.

Use anti-static weigh boats or an anti-static gun to minimize scattering of the powder.[1]

Use disposable spatulas and weigh boats and dispose of them as hazardous waste

immediately after use.[1]

The "tare method" is recommended: place a lidded container on the balance, tare it, add

the powder inside a fume hood, close the lid, and then re-weigh the container.[1]

Solution Preparation:

All solution preparations must be performed in a chemical fume hood.

Add the solvent to the solid compound slowly to prevent splashing.

Ensure the container is appropriately labeled with the compound name, concentration,

solvent, and hazard symbols.

Spill Management:

In case of a small spill, carefully absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).
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Place the absorbent material into a sealed, labeled container for hazardous waste

disposal.

Decontaminate the spill area with an appropriate solvent (e.g., ethanol, isopropanol),

followed by soap and water.

For large spills, evacuate the area and contact the institutional safety office immediately.

Disposal Plan
Due to its high toxicity to aquatic life and its halogenated chemical structure, SR0987 and

associated waste must be disposed of as hazardous waste. Under no circumstances should

this compound or its solutions be poured down the drain.[2][3]

Waste Stream Disposal Procedure

Solid SR0987 & Contaminated Disposables

• Collect in a clearly labeled, sealed hazardous

waste container. • Label should include

"Hazardous Waste," "Toxic to Aquatic Life," and

the chemical name. • Store in a designated,

secure area away from drains.

Aqueous & Organic Solutions

• Collect all liquid waste containing SR0987 in a

sealed, leak-proof container labeled for

halogenated waste.[2] • Do not mix with non-

halogenated waste streams.[2] • Ensure the

container is clearly labeled with all chemical

constituents and their approximate

concentrations.

Contaminated PPE

• Carefully doff PPE to avoid self-contamination.

• Place all disposable PPE (gloves, gown,

sleeves) in a sealed bag or container labeled as

hazardous waste.

All waste must be collected and disposed of through a certified hazardous waste management

service, typically via high-temperature incineration.[4] Always follow institutional and local

regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15605726?utm_src=pdf-custom-synthesis
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://www.riskassess.com.au/docs/DisposalOfChemicalWastes.pdf
https://ehs.yale.edu/sites/default/files/files/drain-disposal-chemicals.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.benchchem.com/product/b15605726#personal-protective-equipment-for-handling-sr0987
https://www.benchchem.com/product/b15605726#personal-protective-equipment-for-handling-sr0987
https://www.benchchem.com/product/b15605726#personal-protective-equipment-for-handling-sr0987
https://www.benchchem.com/product/b15605726#personal-protective-equipment-for-handling-sr0987
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15605726?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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